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Compound of Interest

Compound Name: 6-Methoxythiochroman-4-one

CAS No.: 13735-11-0

Cat. No.: B170967

Get Quote

Introduction: The Significance of the
Thiochromanone Scaffold
The thiochroman-4-one motif is a privileged sulfur-containing heterocyclic scaffold of

considerable interest in medicinal chemistry and drug development.[1][2] The incorporation of a

sulfur atom in place of the oxygen atom found in the analogous chromone structure imparts

distinct electronic and lipophilic properties.[1] These modifications can significantly influence a

molecule's pharmacokinetic and pharmacodynamic profile, often leading to enhanced

membrane permeability and bioavailability.[1] Consequently, thiochroman-4-one derivatives are

actively investigated for a wide range of therapeutic applications, including as antimicrobial and

anticancer agents.[1] 6-Methoxythiochroman-4-one, the subject of this guide, serves as a

crucial intermediate for the synthesis of more complex, biologically active molecules, enabling

structure-activity relationship (SAR) studies aimed at optimizing interactions with specific

biological targets.[1]

This document provides a comprehensive, field-proven protocol for the synthesis of 6-
Methoxythiochroman-4-one. The described methodology is based on a robust and widely

applicable two-step sequence: the initial Michael addition of 4-methoxythiophenol to acrylic
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acid to form the key intermediate, 3-((4-methoxyphenyl)thio)propanoic acid, followed by an

intramolecular Friedel-Crafts acylation to yield the target thiochroman-4-one. This guide is

intended for researchers, scientists, and drug development professionals, offering not only a

step-by-step procedure but also the underlying chemical principles and practical insights to

ensure successful synthesis.

Synthetic Workflow Overview
The synthesis of 6-Methoxythiochroman-4-one is efficiently achieved in two primary stages.

The first step involves the formation of a thioether linkage and a carboxylic acid moiety through

a conjugate addition reaction. The subsequent step is a ring-closing reaction under acidic

conditions to form the desired heterocyclic ketone.

Step 1: Michael Addition

Step 2: Intramolecular Friedel-Crafts Acylation

4-Methoxythiophenol 3-((4-methoxyphenyl)thio)propanoic acid

Acrylic Acid

6-Methoxythiochroman-4-oneConc. H₂SO₄

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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